Cas no 1797870-78-0 (6-(5-fluoro-2-methoxyphenyl)sulfonyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine)

• Product Name: 6-(5-fluoro-2-methoxyphenyl)sulfonyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine
• CAS No: 1797870-78-0
• MF: C₁₄H₁₄FN₃O₃S
• MW: 323.342665195465
• CID: 5374833
• Update Time: 2025-05-30

6-(5-fluoro-2-methoxyphenyl)sulfonyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-(5-fluoro-2-methoxyphenyl)sulfonyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine

• Inchi： 1S/C14H14FN3O3S/c1-21-13-3-2-11(15)6-14(13)22(19,20)18-5-4-12-10(8-18)7-16-9-17-12/h2-3,6-7,9H,4-5,8H2,1H3
• InChI Key： KVFYEWNBYGQLTD-UHFFFAOYSA-N
• SMILES： C1N=CC2CN(S(C3=CC(F)=CC=C3OC)(=O)=O)CCC=2N=1

Additional information on 6-(5-fluoro-2-methoxyphenyl)sulfonyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine

6-(5-Fluoro-2-Methoxyphenyl)Sulfonyl-7,8-Dihydro-5H-Pyrido[4,3-d]Pyrimidine: A Comprehensive Overview

6-(5-Fluoro-2-Methoxyphenyl)Sulfonyl-7,8-Dihydro-5H-Pyrido[4,3-d]Pyrimidine, also identified by the CAS registry number 1797870-78-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrido[4,3-d]pyrimidines, which are known for their potential in drug discovery due to their unique structural features and bioactivity profiles.

The molecular structure of this compound is characterized by a pyrido[4,3-d]pyrimidine core, which is a bicyclic system consisting of a pyridine ring fused to a pyrimidine ring. This core is further substituted with a sulfonyl group at the 6-position, which is connected to a 5-fluoro-2-methoxyphenyl moiety. The presence of these substituents significantly influences the compound's physicochemical properties and biological activity.

Recent studies have highlighted the potential of this compound as a potential therapeutic agent in various disease models. For instance, research has demonstrated its ability to modulate key signaling pathways involved in cancer progression, such as the PI3K/AKT/mTOR pathway. This modulation could potentially lead to anti-cancer effects by inhibiting tumor growth and metastasis.

In addition to its anti-cancer properties, this compound has also shown promise in other therapeutic areas. For example, it has been investigated for its potential role in neurodegenerative diseases due to its ability to inhibit enzymes associated with oxidative stress and inflammation. These findings underscore the versatility of this compound as a multi-targeted agent with broad therapeutic applications.

The synthesis of 6-(5-Fluoro-2-Methoxyphenyl)Sulfonyl-7,8-Dihydro-5H-Pyrido[4,3-d]Pyrimidine involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The construction of the pyrido[4,3-d]pyrimidine core typically involves nucleophilic aromatic substitution or cyclization reactions, while the sulfonylation step requires careful control over reaction conditions to ensure optimal yields and selectivity.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided insights into its molecular structure and purity, which are critical for ensuring its reliability in preclinical and clinical studies.

In terms of pharmacokinetics, recent studies have focused on understanding the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. These studies are essential for evaluating its suitability as a drug candidate and for optimizing its bioavailability in vivo.

The development of this compound as a therapeutic agent is currently at an advanced stage of preclinical testing. Encouraging results from in vitro and in vivo models have paved the way for further investigation into its safety profile and efficacy in human subjects.

In conclusion, 6-(5-Fluoro-2-Methoxyphenyl)Sulfonyl-7,8-Dihydro-5H-Pyrido[4,3-d]Pyrimidine represents a promising candidate in the quest for novel therapeutic agents with multi-targeted activity. Its unique chemical structure and diverse biological activities make it an attractive subject for continued research and development.